Cas no 20826-03-3 (5-methoxypyridine-3-carboxylic acid)

5-Methoxypyridine-3-carboxylic acid is a heterocyclic organic compound featuring a pyridine core substituted with a methoxy group at the 5-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility as a building block in pharmaceutical and agrochemical synthesis, particularly for the development of active intermediates. The carboxylic acid functionality allows for further derivatization, while the methoxy group enhances electronic properties, influencing reactivity and binding interactions. Its high purity and stability make it suitable for research and industrial applications, including metal-organic frameworks (MOFs) and ligand design. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
5-methoxypyridine-3-carboxylic acid structure
20826-03-3 structure
Product Name:5-methoxypyridine-3-carboxylic acid
CAS No:20826-03-3
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD01603648
CID:825243
PubChem ID:4738390
Update Time:2025-10-22

5-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxynicotinic acid
    • 5-METHOXY-NICOTINIC ACID
    • 5-methoxypyridine-3-carboxylic acid
    • 5-methoxy-3-pyridinecarboxylic acid
    • 5-Methoxy-nicotinsaeure
    • 3-PYRIDINECARBOXYLIC ACID, 5-METHOXY-
    • 5-Methoxynicotinicacid
    • VDZUWTLBWRZRTR-UHFFFAOYSA-N
    • SBB052945
    • BDBM50122017
    • TRA0047876
    • RP01777
    • PB12749
    • ST241
    • 5-Methoxypyridine-3-carboxylic acid,98%
    • EN300-1073127
    • DB-011450
    • W-204528
    • CHEMBL3617321
    • 20826-03-3
    • Z1160905076
    • 5-Methoxypyridine-3-carboxylic acid, 97%
    • J-517713
    • SCHEMBL186386
    • AKOS002665908
    • CS-W001498
    • SY101244
    • MFCD01603648
    • PS-3901
    • DTXSID101313471
    • SCHEMBL12015257
    • MDL： MFCD01603648
    • Inchi： 1S/C7H7NO3/c1-11-6-2-5(7(9)10)3-8-4-6/h2-4H,1H3,(H,9,10)
    • InChI Key： VDZUWTLBWRZRTR-UHFFFAOYSA-N
    • SMILES： O(C)C1=CN=CC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.284
  • Melting Point: 127-131 °C
  • Boiling Point: 330.9°C at 760 mmHg
  • Flash Point: 154°C
  • Refractive Index: 1.549
  • PSA: 59.42000
  • LogP: 0.78840

5-methoxypyridine-3-carboxylic acid Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H315-H318-H335
  • Warning Statement： P261-P280-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-methoxypyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-methoxypyridine-3-carboxylic acid Production Method

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